Cas no 100986-89-8 (Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity))

• Product Name: Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity)
• CAS No: 100986-89-8
• MF: C₁₃H₉F₂NO₄
• MW: 281.2117
• MDL: MFCD04039905
• CID: 62199
• PubChem ID: 160871226
• Update Time: 2025-09-23

Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity) Chemical and Physical Properties

Names and Identifiers

• (S)-9,10-Difluoro-3-methyl-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
• 9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-(3S)-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• Levofloxacin acid
• LEVOFLOXACIN Q-ACID
• (S)-(-)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• Levofloxacin carboxylic acid
• (S)-(?)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido-[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity)
• (S)-9,10,difluro-3-Methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
• Levofloxacin Related CoMpound B
• (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
• (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid
• Levofloxacin USP RC B
• Levofloxacin Impurity 12
• Levefluorocarboxylic Acid
• LEVOFLUOROCARBOXYLIC ACID
• Levofloxacin EP Impurity C
• Levofloxacin Difluoro Carboxylic Acid
• S(-)-9,10-DIFL-2,3-DIHYDRO-3-ME-7H-PYRI&
• 9,10-Difluoro-3(S)-methyl-7-oxo-2,3-dihyd
• 08GT8FY84E
• Levofloxacin q-acid, (-)-
• (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido-[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• AC-7592
• (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 97%
• C13H9F2NO4
• (2S)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
• (-) -9,10-difluoro-3(S)-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• Ofloxacin Impurity A
• Z2681131293
• (S)-(-)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de][1,4]benzoxazine-6-carboxylic acid
• (S)-(-)-9,10-Difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido(1,2,3-de)(1,4)benzoxazine-6-carboxylic acid
• FS-4544
• (S)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid
• SCHEMBL2333806
• Levofloxacin impurity F
• (2S)-6,7-difluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
• MFCD04039905
• N17092
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-, (3S)-
• LEVOFLOXACIN HEMIHYDRATE IMPURITY F (EP IMPURITY)
• (-)-9,10-difluoro-3(S)-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• (-)-9,10-difluoro-3(S)-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• 100986-89-8
• CHEBI:167723
• EN300-1655914
• 8,9-Difluoro-3-methyl-6-oxo-2,3-dihydro-6H-1-oxa-3a-aza-phenalene-5-carboxylic acid
• UNII-08GT8FY84E
• 6,7-diluoro-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
• (S)-(-) 9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4] benzoxazine-6-carboxylic acid
• DTXCID9066095
• (S)-9,10-DIFLUORO-3-METHYL-7-OXO-2,3-DIHYDRO-7H-PYRIDO(1,2,3-DE)(1,4)BENZOXAZINE-6-CARBOXYLIC ACID
• CS-0136444
• (3S)-9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
• L0238
• (-) -9,10-difluoro-3(S)-methyl-7-oxo-2,3-dihydro-7H -pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• (S)-(-)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido [1,2,3-de] [1,4]benzoxazine-6-carboxylic acid
• Q27236408
• (3S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
• 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-, (3S)-
• (S)-(-)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid
• AKOS016002127
• LEVOFLOXACIN HEMIHYDRATE IMPURITY F [EP IMPURITY]
• DTXSID60143604

• MDL： MFCD04039905
• Inchi： 1S/C13H9F2NO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)/t5-/m0/s1
• InChI Key： NVKWWNNJFKZNJO-YFKPBYRVSA-N
• SMILES： FC1=C(C([H])=C2C(C(C(=O)O[H])=C([H])N3C2=C1OC([H])([H])[C@]3([H])C([H])([H])[H])=O)F

Computed Properties

• Exact Mass: 281.05000
• Monoisotopic Mass: 281.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: solid
• Density: 1.6±0.1 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 459.2°C at 760 mmHg
• Flash Point: 231.5±28.7 °C
• Refractive Index: 1.635
• PSA: 68.53000
• LogP: 1.93130
• Solubility: Not determined
• Optical Activity: [α]20/D -64°, c = 1% in DMSO
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Levofloxacin Carboxylic Acid (Levofloxacin Difluoro Impurity) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-36
• Storage Condition：Sealed in dry,Room Temperature(BD150630)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids